3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive framework for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic analysis of the novel ether, 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane. In the absence of published empirical data for this specific molecule, this document serves as a predictive and methodological guide. It leverages foundational NMR principles and spectral data from analogous structures to forecast the chemical shifts and coupling patterns. Furthermore, it outlines a rigorous, self-validating experimental workflow for the acquisition and complete structural elucidation of the title compound, including stereochemical considerations, using a suite of one-dimensional (1D) and two-dimensional (2D) NMR techniques.

Introduction: The Structural Elucidation Challenge

The molecule 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane presents a unique structural puzzle. It combines a flexible oxolane (tetrahydrofuran) ring with a stereochemically complex 2-iodocyclohexyl group, linked by a methylene ether bridge. A full characterization of this molecule is essential for its application in medicinal chemistry and materials science, where precise structure-activity relationships are paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, providing detailed information about the chemical environment, connectivity, and stereochemistry of every atom in the molecule.

This guide is structured to first predict the ¹H and ¹³C NMR spectra based on established chemical shift theory and empirical data from related fragments. Subsequently, it details the experimental protocols necessary to acquire high-fidelity NMR data. Finally, it provides a systematic approach for interpreting the resulting spectra to achieve an unambiguous assignment of all signals and confirm the molecular structure.

Predicted NMR Spectra: A First-Principles Approach

Predicting the NMR spectrum of a molecule for which no empirical data exists requires a dissection of the structure into its constituent parts and an analysis of the electronic effects of each substituent. The structure of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane can be considered as three key fragments: the oxolane ring, the iodocyclohexyl ring, and the bridging –O–CH₂–O– moiety.

Predicted ¹H NMR Chemical Shifts

The predicted proton chemical shifts are influenced by the electronegativity of adjacent atoms (I, O), anisotropic effects, and spin-spin coupling with neighboring protons.

• Oxolane Ring Protons (Positions 2, 3, 4, 5): The protons on the oxolane ring will be found in the region of approximately 3.6 to 4.0 ppm, characteristic of ethers. The protons at position 2 and 5, being adjacent to the ring oxygen, will be the most downfield. The protons at position 3, including the methine proton, will be further split by the adjacent methylene protons of the side chain.

• Bridging Methylene Protons (Position 6): The two protons of the –CH₂–O– group are diastereotopic and will likely appear as two distinct signals, likely doublets of doublets, in the range of 3.4-3.7 ppm.

• Iodocyclohexyl Ring Protons (Positions 1' to 6'):

  • H-1' (CH-O): The proton on the carbon bearing the ether linkage will be significantly deshielded by the adjacent oxygen and is expected to resonate around 3.3-3.8 ppm.

  • H-2' (CH-I): The proton on the carbon bearing the iodine atom is heavily deshielded and will be the most downfield of the cyclohexane protons, predicted to be in the 4.2-4.5 ppm region[1]. Its chemical shift and multiplicity will be highly dependent on the stereochemical relationship (cis/trans) with the adjacent ether group.

  • Other Cyclohexyl Protons (H-3' to H-6'): The remaining methylene protons of the cyclohexane ring will appear as a complex series of overlapping multiplets in the upfield region of 1.2-2.2 ppm[1].

Predicted ¹³C NMR Chemical Shifts

The ¹³C chemical shifts are primarily affected by the electronegativity of directly attached atoms and the overall molecular geometry.

• Oxolane Ring Carbons:

  • C-2, C-5: These carbons, adjacent to the ring oxygen, are expected in the 68-72 ppm range, similar to tetrahydrofuran itself.

  • C-4: This methylene carbon will be further upfield, around 25-28 ppm.

  • C-3: The methine carbon attached to the side chain will be in the 35-40 ppm region.

• Bridging Methylene Carbon (C-6): This carbon, flanked by two oxygen atoms, will be found in the 70-75 ppm range.

• Iodocyclohexyl Ring Carbons:

  • C-1' (CH-O): This carbon, attached to the ether oxygen, is predicted to be in the 80-85 ppm range.

  • C-2' (CH-I): The carbon bearing the heavy iodine atom experiences a significant upfield shift due to the heavy atom effect and is predicted to be in the 30-35 ppm range[2].

  • Other Cyclohexyl Carbons (C-3' to C-6'): These carbons will resonate in the typical aliphatic region of 24-35 ppm[3].

Table 1: Summary of Predicted ¹H and ¹³C NMR Chemical Shifts

Assignment	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Notes
Oxolane CH₂ (C2, C5)	3.7 - 4.0	68 - 72	Adjacent to ring oxygen.
Oxolane CH (C3)	3.8 - 4.1	35 - 40	Methine proton, complex multiplicity.
Oxolane CH₂ (C4)	1.8 - 2.1	25 - 28	Beta to ring oxygen.
Bridging O-CH₂-O (C6)	3.4 - 3.7	70 - 75	Diastereotopic protons expected.
Cyclohexyl CH-O (C1')	3.3 - 3.8	80 - 85	Deshielded by ether oxygen.
Cyclohexyl CH-I (C2')	4.2 - 4.5	30 - 35	Strongly deshielded proton; upfield carbon shift.
Cyclohexyl CH₂ (C3'-C6')	1.2 - 2.2	24 - 35	Complex, overlapping multiplets.

Experimental Design: A Self-Validating Protocol

The following protocols are designed to provide a comprehensive dataset for the unambiguous structural elucidation of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane.

Sample Preparation

For optimal results, a sample concentration of 10-20 mg in 0.6 mL of a deuterated solvent is recommended for ¹H NMR, and 50-100 mg for ¹³C NMR experiments.[4] Chloroform-d (CDCl₃) is a suitable initial choice due to its excellent solubilizing properties for ethers. The inclusion of a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm) is crucial for accurate chemical shift referencing.

Protocol:

• Weigh 15-20 mg of the purified compound into a clean, dry vial.

• Add 0.6 mL of CDCl₃.

• Gently agitate the vial until the sample is fully dissolved.

• Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Cap the NMR tube securely.

NMR Data Acquisition Workflow

A hierarchical approach to data acquisition is most efficient. Start with 1D spectra to get an overview, followed by 2D experiments to establish correlations.

Caption: Recommended workflow for NMR data acquisition.

1D Experiments:

• ¹H NMR: Provides information on the number of different proton environments and their coupling patterns.

• ¹³C{¹H} NMR: Shows the number of unique carbon environments.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer): Differentiates between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons. Quaternary carbons are absent.[5]

2D Experiments:

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically separated by 2-3 bonds). This is essential for tracing out the proton networks within the oxolane and cyclohexyl rings.[6][7]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon to which it is directly attached. This is the primary method for assigning carbon signals based on the already assigned proton signals.[6][8]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by 2-3 bonds. This is crucial for connecting the different fragments of the molecule, for example, linking the bridging methylene protons to carbons in both the oxolane and cyclohexyl rings, and for assigning quaternary carbons (if any).[8][9]

Data Interpretation and Structural Elucidation Strategy

The power of this experimental suite lies in the synergistic interpretation of the spectra.

Step-by-Step Assignment Process

• Identify Key Signals in ¹H NMR: Locate the most downfield signals, predicted to be H-2' (CH-I) and the protons on the oxolane ring.

• Trace Spin Systems with COSY: Starting from an unambiguously identified proton (e.g., H-2'), use the cross-peaks in the COSY spectrum to "walk" along the carbon skeleton, identifying adjacent protons. This will allow for the assignment of all protons within the cyclohexyl ring and, separately, the oxolane ring.

• Assign Carbons with HSQC: Use the HSQC spectrum to transfer the proton assignments to their directly attached carbons. The DEPT-135 spectrum will serve as a cross-check for the assignments of CH, CH₂, and CH₃ groups.

• Connect the Fragments with HMBC: The HMBC spectrum is the key to assembling the full structure. Look for correlations between:

  • The bridging methylene protons (H-6) and carbons in both the oxolane ring (C-3) and the cyclohexyl ring (C-1').

  • The H-1' proton and carbons C-2' and C-6' of the cyclohexyl ring, as well as the bridging C-6.

  • The H-2' proton and carbons C-1', C-3', and potentially C-4' of the cyclohexyl ring.

Caption: Logic table for spectral assignment using 2D NMR.

Determining Stereochemistry

The relative stereochemistry of the iodine and the ether linkage on the cyclohexane ring (cis or trans) can be determined primarily from the ¹H-¹H coupling constants (³J) and through-space correlations (NOESY - Nuclear Overhauser Effect Spectroscopy).

• Coupling Constants: The magnitude of the coupling constant between H-1' and H-2' is diagnostic. A large coupling constant (typically 8-12 Hz) indicates a trans-diaxial relationship between these two protons. A small coupling constant (2-5 Hz) suggests a cis or an axial-equatorial relationship.

• NOESY: A 2D NOESY experiment, which shows correlations between protons that are close in space, can provide definitive proof. For a trans-diaxial arrangement of H-1' and H-2', no NOE cross-peak would be expected. In a cis arrangement, a clear NOE would be observed between H-1' and H-2'.

Conclusion

While empirical NMR data for 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane is not currently in the public domain, a robust characterization is entirely feasible. By applying the predictive models and the comprehensive experimental workflow detailed in this guide, researchers can confidently acquire, interpret, and assign the complete ¹H and ¹³C NMR spectra. This systematic approach, integrating 1D and 2D NMR techniques, ensures a self-validating process that will lead to the unambiguous elucidation of the molecule's constitution and stereochemistry, providing the critical data required for advanced research and development applications.

References

• 2D NMR techniques such as COSY, HSQC, and HMBC allow for the simplification of overlapped spectra and determination of molecular structures. Scribd. [Link]

• Zhu, X., et al. (2022). ¹H NMR spectra of tetrahydrofurfuryl alcohol (a) and AMTHF (b). ¹³C NMR spectra of tetrahydrofurfuryl alcohol (c) and AMTHF (d). ResearchGate. [Link]

• Prezi. (2026, March 11). Exploring 2D NMR Techniques: COSY, HSQC, and HMBC. [Link]

• Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• EPFL. 2D NMR. [Link]

• Chemical Instrumentation Facility. NMR Sample Preparation. [Link]

• NOP - Sustainability in the organic chemistry lab course. (2006, March). Synthesis of iodocyclohexane from cyclohexane and iodoform. [Link]

• doc brown's advanced organic chemistry revision notes. 13C nmr spectrum of iodoethane. [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000431 Cyclohexanol at BMRB. [Link]

Sources

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. 13C nmr spectrum of iodoethane C2H5I CH3CH2I analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethyl iodide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. bmse000431 Cyclohexanol at BMRB [bmrb.io]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. emerypharma.com [emerypharma.com]
• 6. scribd.com [scribd.com]
• 7. prezi.com [prezi.com]
• 8. epfl.ch [epfl.ch]
• 9. creative-biostructure.com [creative-biostructure.com]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane in Palladium-Catalyzed Cross-Coupling

Abstract

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the effective utilization of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane, a saturated secondary iodoalkane, in palladium-catalyzed cross-coupling reactions. While the direct cross-coupling of sp³-hybridized carbons, particularly secondary alkyl halides, has historically presented significant challenges compared to their sp² counterparts, recent advancements in catalyst design have opened new avenues for their application in complex molecule synthesis. This guide moves beyond a simple recitation of steps, offering a deep dive into the mechanistic rationale behind protocol design, troubleshooting common issues, and providing validated, step-by-step procedures for Suzuki, Sonogashira, and Heck-type couplings. The protocols are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure robust and reproducible outcomes.

Introduction: The Challenge and Opportunity of Secondary Alkyl Iodides

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable precision. However, the vast majority of these transformations have historically relied on aryl or vinyl halides and triflates. The use of alkyl halides, especially secondary systems like 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane, has been hampered by two primary competing pathways that plague the catalytic cycle:

• Slow Oxidative Addition: The oxidative addition of an alkyl halide to a Pd(0) center is often sluggish compared to the addition of aryl halides.

• Rapid β-Hydride Elimination: Once the alkyl group is attached to the palladium center, if it possesses a hydrogen atom on the carbon β to the metal, it can rapidly undergo β-hydride elimination to form an alkene and a palladium-hydride species. This is a major competing side reaction that can significantly lower the yield of the desired cross-coupled product.

The structure of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane presents a classic secondary iodide substrate where β-hydride elimination is a significant potential side reaction. However, the development of highly active palladium catalysts, often featuring bulky, electron-rich phosphine ligands, has made it possible to favor the desired reductive elimination pathway over β-hydride elimination. These advanced catalyst systems accelerate the rates of both oxidative addition and reductive elimination, allowing the desired cross-coupling to outcompete the undesired elimination pathway.

This guide provides protocols specifically tailored to navigate these challenges, leveraging state-of-the-art catalyst systems to effectively incorporate the 2-(oxolan-3-ylmethoxy)cyclohexyl moiety into a range of molecular scaffolds.

Proposed Synthesis of the Substrate

As 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane is not a commercially available reagent, a plausible synthetic route is provided below, based on the well-established iodocyclization of homoallylic ethers.

Scheme 1: Proposed Synthesis via Iodocyclization

Application Note & Process Protocol: A Comprehensive Guide to the Scale-Up Manufacturing of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed technical guide for the scale-up manufacturing of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane, a key intermediate in pharmaceutical synthesis. The protocol herein is built upon fundamental principles of organic chemistry, emphasizing a robust and scalable two-step synthetic pathway. This guide offers in-depth procedural details, process control parameters, safety protocols, and quality control checkpoints essential for transitioning from laboratory-scale synthesis to pilot-plant production.

Introduction and Strategic Overview

3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane is a valuable bifunctional molecule characterized by a vicinal iodo-ether moiety on a cyclohexane ring, linked to an oxolane (tetrahydrofuran) nucleus. This structure is a versatile synthon, particularly in the construction of complex molecular architectures in medicinal chemistry. The strategic introduction of the iodine atom allows for subsequent functionalization through various coupling reactions, while the ether linkage provides stability and influences the molecule's overall physicochemical properties.

The manufacturing process detailed below is designed for scalability and reproducibility. It proceeds through a logical two-step sequence:

• Williamson Ether Synthesis: Formation of the precursor, 3-((cyclohex-2-en-1-yloxy)methyl)oxolane, from commercially available starting materials.

• Electrophilic Iodoetherification: Intramolecular cyclization of the precursor to stereoselectively install the iodo and ether functionalities across the cyclohexene double bond.

This approach is predicated on well-established and reliable chemical transformations, ensuring a high degree of confidence in its successful implementation at scale.

Chemical Synthesis Pathway

The overall synthetic transformation is depicted below. The process begins with the formation of an allylic ether, followed by an iodine-mediated cyclization.

Caption: Overall two-step synthesis of the target compound.

Detailed Manufacturing Protocols

Part A: Synthesis of Precursor - 3-((cyclohex-2-en-1-yloxy)methyl)oxolane

This step involves the formation of an ether linkage between cyclohex-2-en-1-ol and 3-(chloromethyl)oxolane. The choice of base and solvent is critical for reaction efficiency and safety at scale.

Protocol - 10 L Scale:

• Reactor Preparation: Ensure a 20 L glass-lined reactor is clean, dry, and purged with an inert atmosphere (Nitrogen or Argon). Equip the reactor with an overhead stirrer, reflux condenser, dropping funnel, and temperature probe.[1]

• Reagent Charging:

  • Charge the reactor with anhydrous N,N-Dimethylformamide (DMF) (5 L).

  • Begin stirring and add cyclohex-2-en-1-ol (1.0 kg, 10.19 mol).

  • Slowly add sodium hydride (60% dispersion in mineral oil, 448 g, 11.21 mol) portion-wise, maintaining the internal temperature below 30°C using a cooling bath. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Alkoxide Formation: Stir the mixture at room temperature for 1 hour after the addition of NaH is complete, or until gas evolution ceases.

• Addition of Electrophile:

  • Dissolve 3-(chloromethyl)oxolane (1.25 kg, 10.19 mol) in anhydrous DMF (1 L).

  • Add this solution dropwise to the reactor via the dropping funnel over 2-3 hours, maintaining the internal temperature below 40°C.

• Reaction: After the addition is complete, heat the mixture to 60-70°C and maintain for 4-6 hours. Monitor the reaction progress by Gas Chromatography (GC) analysis.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (5 L).

  • Add toluene (5 L) and transfer the mixture to a suitable separatory vessel.

  • Separate the layers. Extract the aqueous layer with toluene (2 x 2 L).

  • Combine the organic layers and wash with brine (3 x 3 L).

  • Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation to yield 3-((cyclohex-2-en-1-yloxy)methyl)oxolane as a colorless oil.

Parameter	Laboratory Scale (100 mL)	Pilot Scale (10 L)	Rationale for Scale-Up Changes
Cyclohex-2-en-1-ol	10 g	1.0 kg	Direct linear scale-up.
Sodium Hydride	4.48 g	448 g	Portion-wise addition is crucial to control exotherm and H2 evolution.
Solvent (DMF)	50 mL	5 L	Sufficient solvent volume is necessary for heat dissipation and stirring.
Addition Time	30 min	2-3 hours	Slower addition rate is necessary to control the exotherm.[1]
Reaction Time	4 hours	4-6 hours	Monitored by GC to ensure completion.

Part B: Iodoetherification to 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane

This step utilizes an electrophilic addition of iodine across the double bond of the precursor, with the ether oxygen acting as an intramolecular nucleophile.

Protocol - 10 L Scale:

• Reactor Setup: Use a 20 L glass-lined reactor, protected from light, equipped with an overhead stirrer, dropping funnel, and temperature probe. Purge with nitrogen.

• Reagent Charging:

  • Charge the reactor with 3-((cyclohex-2-en-1-yloxy)methyl)oxolane (1.5 kg, 8.23 mol) and dichloromethane (DCM) (8 L).

  • Add a saturated aqueous solution of sodium bicarbonate (NaHCO3) (4 L).

• Iodine Addition:

  • Prepare a solution of iodine (2.29 kg, 9.05 mol) in DCM (4 L).

  • Cool the reactor contents to 0-5°C using a cooling bath.

  • Add the iodine solution dropwise over 2-3 hours, maintaining the temperature below 10°C. The characteristic dark color of iodine should dissipate as it is consumed.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC.

• Work-up:

  • Quench the reaction by adding a 10% aqueous solution of sodium thiosulfate (Na2S2O3) until the iodine color is completely discharged.

  • Transfer the mixture to a separatory vessel and separate the layers.

  • Wash the organic layer with water (2 x 3 L) and then with brine (3 L).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • The crude product can be purified by column chromatography on silica gel. However, for a manufacturing setting, recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) is preferred if the product is a solid. If it is an oil, vacuum distillation may be employed.

Parameter	Laboratory Scale (100 mL)	Pilot Scale (10 L)	Rationale for Scale-Up Changes
Precursor	15 g	1.5 kg	Direct linear scale-up.
Iodine	22.9 g	2.29 kg	A slight excess ensures complete reaction.
Solvent (DCM)	80 mL	8 L	Maintains appropriate concentration and aids in heat transfer.
Addition Time	30 min	2-3 hours	Critical for controlling the exothermic reaction.
Temperature	0°C to RT	0-5°C	Tighter temperature control is necessary at scale to prevent side reactions.

Process Safety and Hazard Management

Scaling up chemical reactions introduces significant safety challenges that must be proactively managed.

• Thermal Runaway: The Williamson ether synthesis using sodium hydride is highly exothermic. The decreased surface-area-to-volume ratio in larger reactors hinders heat dissipation, increasing the risk of a thermal runaway.[1] Ensure the cooling capacity of the pilot plant is sufficient to handle the heat generated.

• Hydrogen Evolution: The reaction of sodium hydride with the alcohol liberates flammable hydrogen gas. The reactor must be properly vented, and the process carried out in a well-ventilated area, free from ignition sources.

• Handling of Iodine: Iodine is corrosive and can cause severe burns. Its vapor is also hazardous. All handling of solid iodine and its solutions should be performed in a well-ventilated fume hood.[2][3][4] Personal protective equipment (PPE), including double gloves, safety goggles, and a lab coat, is mandatory.[2][3]

• Quenching Procedures: The quenching of unreacted sodium hydride and the neutralization of iodine with sodium thiosulfate can be exothermic. These steps must be performed slowly and with adequate cooling.

• Waste Disposal: Aqueous waste containing residual iodine should be treated with a reducing agent like sodium thiosulfate before disposal.[2] Organic solvent waste should be collected and disposed of according to institutional and local regulations.

Quality Control and In-Process Controls

Ensuring the quality of pharmaceutical intermediates is paramount as it directly impacts the final Active Pharmaceutical Ingredient (API).[5][6] A robust quality control (QC) strategy should be implemented throughout the manufacturing process.[7][8]

Workflow for Quality Control

Caption: Quality control checkpoints throughout the manufacturing process.

Key QC Tests and Specifications:

Stage	Test	Specification	Rationale
Starting Materials	Identity (FTIR), Purity (GC)	>98%	The quality of starting materials directly determines the final product's safety and efficacy.[5][7]
Precursor Intermediate	Identity (¹H NMR, ¹³C NMR), Purity (GC)	>97%	Ensures the subsequent reaction proceeds cleanly and minimizes impurities.
In-Process Control	Reaction completion (GC/TLC)	<2% starting material remaining	To determine the optimal reaction time and prevent unnecessary heating or side reactions.
Final Product	Identity (¹H NMR, ¹³C NMR, MS), Purity (HPLC), Elemental Analysis	Purity >99.0%, Elemental analysis ±0.4% of theoretical	Confirms the structure and purity of the final intermediate, meeting regulatory standards.[9]
Impurity Profiling	HPLC, GC-MS	Identify and quantify any impurity >0.1%	Critical for understanding potential side products and ensuring the safety of the final API.[5]

Conclusion

The successful scale-up of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane hinges on a thorough understanding of the underlying chemical principles and a meticulous approach to process control and safety. The protocols outlined in this guide provide a robust framework for transitioning this synthesis from the laboratory to a pilot plant setting. By adhering to these guidelines, researchers and drug development professionals can ensure the consistent and safe production of this valuable pharmaceutical intermediate.

References

• Five Key Elements of Pharmaceutical Intermediate Quality Control. (2025, October 15).
• What Is Quality Control (QC)? Types of Quality Control in the Pharmaceutical Industry. (2026, March 2).
• Technical Support Center: Scaling Up 1-Iodohexane Reactions - Benchchem.
• Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions - PYG Lifesciences. (2024, December 23).
• IODINATION SAFETY PRECAUTIONS.

• Synthesis of cyclic ethers by cyclodehydration of 1,n-diols using heteropoly acids as catalysts - PMC. (2018, September 26). National Center for Biotechnology Information. [Link]

• Iodinations: Standard Operating Procedures | The University of Vermont.
• Annex 1 WHO good practices for pharmaceutical quality control laboratories - World Health Organization (WHO).
• EHS- Iodination Guideline. (2018, January 10).
• The Importance of Quality Control in Pharmaceutical Chemicals - Bell Chem. (2026, January 16).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ehs.umich.edu [ehs.umich.edu]
• 3. Iodinations: Standard Operating Procedures | Department of Environmental Health and Safety | The University of Vermont [uvm.edu]
• 4. cmu.edu [cmu.edu]
• 5. tianmingpharm.com [tianmingpharm.com]
• 6. Pharmaceutical Intermediates: Ensuring Quality & Reliability in Drug Production [pyglifesciences.com]
• 7. qualityze.com [qualityze.com]
• 8. The Importance of Quality Control in Pharmaceutical Chemicals — Bell Chem [bellchem.com]
• 9. who.int [who.int]

Technical Notes & Optimization

troubleshooting low yields in 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane synthesis

Welcome to the technical support center for the synthesis of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges, particularly low yields, during this synthetic procedure. The following content is structured in a question-and-answer format to provide direct, actionable solutions to common experimental issues.

Core Synthesis Overview: The Iodoetherification Reaction

The synthesis of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane is primarily achieved through an electrophilic iodoetherification reaction. This process involves the reaction of cyclohexene with an iodine source in the presence of (oxolan-3-yl)methanol. The reaction proceeds via the formation of a bridged iodonium ion intermediate from the cyclohexene double bond. This intermediate is then subjected to an intramolecular-like nucleophilic attack by the hydroxyl group of (oxolan-3-yl)methanol, leading to the desired product with a characteristic anti-addition stereochemistry.

Caption: General workflow for the iodoetherification synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane is consistently low. What are the primary causes and how can I address them?

Low yields are a frequent challenge in iodoetherification reactions. The issue can typically be traced back to one of four areas: Reagent Quality & Stoichiometry, Reaction Conditions, Competing Side Reactions, or Workup & Purification. Below is a systematic guide to troubleshooting each area.

1. Reagent Quality and Stoichiometry

The purity and ratio of your reactants are paramount. Even minor impurities can divert the reaction down unproductive pathways.

• Cyclohexene Quality: Cyclohexene can oxidize over time to form peroxides or polymerize. Using a freshly opened bottle or passing it through a column of basic alumina before use is highly recommended.

• Iodine Source: While elemental iodine (I₂) is common, it can lead to the formation of HI, which can catalyze side reactions. N-Iodosuccinimide (NIS) is often a superior, milder electrophilic iodine source that avoids the generation of strong acids.[1] If using I₂, ensure it is dry and has not been exposed to light for extended periods.

• Solvent Purity: The solvent must be anhydrous and non-nucleophilic. Dichloromethane (DCM) or acetonitrile are common choices.[2][3] Water or alcohol impurities in the solvent can compete with the desired (oxolan-3-yl)methanol nucleophile, leading to the formation of iodohydrins or other undesired ethers.[4][5] Ensure your solvent is properly dried before use.[6]

• Stoichiometry: A slight excess of the alcohol ((oxolan-3-yl)methanol) relative to cyclohexene can help favor the desired reaction over the competing di-iodination of the alkene. However, a large excess can complicate purification.

2. Reaction Conditions

The environment in which the reaction is run has a profound impact on its outcome.

• Temperature Control: Iodoetherification reactions are typically run at room temperature or slightly below (0 °C to RT).[2][3] Running the reaction at elevated temperatures can promote side reactions and decomposition of the product, which is a vicinal iodo-ether and can be thermally labile.[7]

• Exclusion of Light: Iodine and organoiodine compounds can be light-sensitive. It is good practice to wrap the reaction vessel in aluminum foil to prevent photochemical side reactions.

• Reaction Time: Insufficient reaction time will lead to incomplete conversion. Conversely, excessively long reaction times can promote the decomposition of the product. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal endpoint.

3. Key Side Reactions and Their Mitigation

Understanding and preventing common side reactions is crucial for maximizing yield.

Caption: A step-by-step workflow to diagnose and solve low yield issues.

References

• Velasco, N., Martínez-Núñez, C., Fernández-Rodríguez, M. A., Sanz, R., & Suárez-Pantiga, S. (2022). NIS/HFIP-Mediated Synthesis of Indene-Based β-Iodoalkenyl Sulfides from Propargylic Sulfides. Advanced Synthesis & Catalysis. Available at: [Link]

• ResearchGate. (n.d.). Optimal conditions for the iodocyclization reaction of 4a a. Available at: [Link]

• Gabriele, B., Mancuso, R., Salerno, G., & Larock, R. C. (2012). An Iodocyclization Approach to Substituted 3-Iodothiophenes. The Journal of Organic Chemistry, 77(17), 7640–7645. Available at: [Link]

• Boruah, M., & Prajapati, D. (2006). Molecular Iodine-Mediated Cyclization of Tethered Heteroatom-Containing Alkenyl or Alkynyl Systems. Molecules, 11(11), 915-936. Available at: [Link]

• Wang, T., & Gevorgyan, V. (2013). Cyclization and N-Iodosuccinimide-Induced Electrophilic Iodocyclization of 3-Aza-1,5-enynes To Synthesize 1,2-Dihydropyridines and 3-Iodo-1,2-dihydropyridines. The Journal of Organic Chemistry, 78(7), 3237–3246. Available at: [Link]

• Sharma, U., & Kumar, S. (2022). Progress in organocatalysis with hypervalent iodine catalysts. Chemical Society Reviews. Available at: [Link]

• Quora. (2020). What are the reaction conditions and catalysts for the synthesis of dicyclohexyl ether? Available at: [Link]

• OrgoSolver. (n.d.). Alkene Iodination with I2: Iodonium-Ion Anti Addition to Vicinal Diiodides. Available at: [Link]

• Chemical Science. (2021). Edge Article. Available at: [Link]

• Science of Synthesis. (n.d.). Addition of Iodine to Alkenes. Available at: [Link]

• Organic Chemistry On-Line. (n.d.). Ethers, Synthesis & Reactions. Available at: [Link]

• ResearchGate. (2015). Iodocyclization: Past and Present Examples. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclic ethers. Available at: [Link]

• Google Patents. (2011). WO2011063551A1 - Preparation and purification of iodixanol.

• ResearchGate. (1979). Cleavage of Methyl Ethers with Iodotrimethylsilane: Cyclohexanol from Cyclohexyl Methyl Ether. Available at: [Link]

• ChemRxiv. (2025). Synthesis of Medium-Sized Cyclic Ethers by Endo-Selective Pd(0)/B(C6F5)3-Catalyzed Hydroalkoxylation of Enynols and Enynedi- ols. Available at: [Link]

• MANAC Inc. (2023). Iodine addition to alkenes: Aliphatic compound iodination reactions (2). Available at: [Link]

• Pharmaceutical Outsourcing. (2017). Separation and purification applications for mutagenic impurities. Available at: [Link]

• American Chemical Society. (2003). The use of alternative solvent purification techniques. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2011). Synthesis, reactivity and biological activity of 5-alkoxymethyluracil analogues. Available at: [Link]

• ResearchGate. (2025). Iodocyclization of 2-Methylthiophenylacetylenes to 3-Iodobenzothiophenes and their coupling Reactions under More Sustainable Conditions. Available at: [Link]

• Baxendale Group - Durham University. (2005). A phase-switch purification approach for the expedient removal of tagged reagents and scavengers. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2020). Synthetic Methods for the formation of Heterocyclic Compounds from Oxime Ether Derivatives. Available at: [Link]

• Journal of Chemical Research. (2014). Synthesis and Crystal Structure of 2-Phenyl/cyclohexyl Cyclododecane Oxime Derivatives. Available at: [Link]

• Reddy, M. S., et al. (2013). Synthesis of substituted 3-iodocoumarins and 3-iodobutenolides via electrophilic iodocyclization of ethoxyalkyne diols. The Journal of Organic Chemistry, 78(12), 5878-88. Available at: [Link]

• PubMed. (2024). Elucidating the Mechanism of Tetrahydrofuran-Diol Formation through Os(VI)-Catalyzed Oxidative Cyclization of 5,6-Dihydroxyalkenes Ligated by Citric Acid. Available at: [Link]

• The Journal of Physical Chemistry A. (2023). Unimolecular Reactions of 2-Methyloxetanyl and 2-Methyloxetanylperoxy Radicals. Available at: [Link]

• Dalal Institute. (n.d.). Anchimeric Assistance. Available at: [Link]

• Physical Chemistry Chemical Physics. (2022). Stereoisomer-dependent unimolecular kinetics of 2,4-dimethyloxetane peroxy radicals. Available at: [Link]

• Reaction Chemistry & Engineering. (2022). Catalyst choice impacts aromatic monomer yields and selectivity in hydrogen-free reductive catalytic fractionation. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. An Iodocyclization Approach to Substituted 3-Iodothiophenes [organic-chemistry.org]
• 3. Synthesis of substituted 3-iodocoumarins and 3-iodobutenolides via electrophilic iodocyclization of ethoxyalkyne diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. orgosolver.com [orgosolver.com]
• 5. Iodine addition to alkenes: Aliphatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 19 – Chemia [chemia.manac-inc.co.jp]
• 6. acs.org [acs.org]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

Reference Data & Comparative Studies

comparative computational modeling of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane conformers

Comparative Computational Modeling of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane Conformers: A Guide to Method Selection and Workflow Validation

The computational modeling of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane presents a multifaceted challenge for computational chemists and drug development professionals. This molecule features three highly flexible and electronically complex domains: a cyclohexane ring capable of chair-flipping and puckering, an oxolane (tetrahydrofuran) ring subject to envelope/half-chair pseudorotation, and a highly polarizable, sterically demanding iodine atom.

Because of the intricate stereoelectronic effects—such as the gauche effect between the ether oxygen and the halogen, and the long-range dispersion forces governing the folded states of the oxolane ring—standard computational methods often fail. This guide objectively compares alternative computational modeling methods and provides a field-proven, self-validating protocol for accurately predicting the conformational ensemble of this complex halogenated cyclic ether.

The Conformational Challenge: Causality in Method Selection

When ranking low-energy conformers, the choice of the computational method dictates the chemical validity of the resulting ensemble.

• Molecular Mechanics (MMFF94, OPLS3e): Force fields are computationally inexpensive and excellent for initial stochastic sampling. However, they are fundamentally limited when applied to heavy halogens like iodine. As demonstrated in recent benchmarking studies (1[1]), MMFF94 geometries often deviate significantly from QM-optimized geometries, and their energy rankings correlate poorly with high-level theory.

• Density Functional Theory (DFT): Standard functionals (e.g., B3LYP) severely underestimate the London dispersion forces critical for stabilizing the folded conformers of the oxolane substituent over the cyclohexane ring. Dispersion-corrected functionals (such as ωB97X-D or M06-2X) are mandatory to accurately model the puckering pathways and relative energies of cyclic systems (2[2];3[3]).

• Local Coupled-Cluster Theory (DLPNO-CCSD(T)): While DFT is sufficient for geometry optimization, single-point energy refinement requires near-canonical coupled-cluster accuracy. DLPNO-CCSD(T) serves as the modern "gold standard," providing sub-kcal/mol accuracy for medium-to-large organic molecules at a fraction of the traditional computational cost (4[4]).

Comparative Performance Data

The table below summarizes the performance trade-offs of various computational methods when applied to halogenated cyclohexyl ethers.

Method Category	Specific Level of Theory	Primary Function in Workflow	Relative CPU Cost	Est. Energy Error (kcal/mol)	Mechanistic Limitations
Molecular Mechanics	MMFF94 / OPLS3e	High-throughput conformer generation	Very Low	3.0 - 5.0	Lacks polarizability and relativistic parameters for heavy Iodine[1].
Semi-Empirical	PM7	Pre-optimization filtering	Low	2.0 - 4.0	Inadequate treatment of long-range dispersion forces[1].
Standard DFT	B3LYP/6-31G(d)	Legacy geometry optimization	Medium	1.5 - 2.5	Fails to capture intramolecular dispersion; ECP required for Iodine.
Dispersion-Corrected DFT	ωB97X-D/def2-SVP	High-accuracy geometry & frequencies	High	0.5 - 1.0	Excellent balance of dispersion and exchange for cyclic systems[2].
Local Coupled-Cluster	DLPNO-CCSD(T)/def2-TZVPP	Gold-standard single-point energy	Very High	< 0.5	Computationally prohibitive for geometry optimization[4].

Validated Experimental Protocol: Step-by-Step Methodology

To ensure scientific integrity, the following hierarchical workflow acts as a self-validating system, filtering out false positives while refining true local minima to chemical accuracy.

Step 1: Stochastic Conformer Generation (ETKDG)

• Action: Generate an initial ensemble of 1,000+ conformers using the ETKDG (Experimental Torsion-angle preference with Distance Geometry) algorithm.

• Causality: Pure distance geometry often generates highly strained, unphysical macro-ring states. ETKDG biases the sampling using crystallographic data, ensuring the cyclohexane ring predominantly samples realistic chair and twist-boat states, and the oxolane ring samples valid envelope/half-chair pseudorotations.

Step 2: Force Field Relaxation and RMSD Clustering

• Action: Minimize the generated structures using the MMFF94 force field. Cluster the optimized geometries using a heavy-atom Root Mean Square Deviation (RMSD) threshold of 0.5 to 1.0 Å, retaining only the lowest-energy conformer from each cluster.

• Causality: Force fields are notoriously unreliable for ranking final energies of heavy halogens[1]. However, they are sufficient for relaxing severe steric clashes. Clustering eliminates redundant local minima, preventing the waste of CPU cycles during expensive DFT steps (5[5]).

Step 3: High-Level DFT Geometry Optimization & Frequency Validation

• Action: Optimize the filtered ensemble (typically top 50-100 conformers) at the ωB97X-D/def2-SVP level of theory. Follow strictly with a harmonic frequency calculation.

• Causality: The bulky iodine atom and the flexible ether linkage are governed by dispersion forces. ωB97X-D captures these long-range interactions accurately[2]. The def2-SVP basis set is critical because it applies an Effective Core Potential (ECP) to Iodine (Z=53), replacing the inner 28 electrons to implicitly handle scalar relativistic effects that standard Pople basis sets ignore. The frequency calculation is the self-validating step: it confirms the geometry is a true local minimum (zero imaginary frequencies) and provides necessary zero-point energy (ZPE) corrections.

Step 4: Single-Point Energy Refinement

• Action: Perform a single-point energy (SPE) calculation on the top 20 DFT-optimized geometries using DLPNO-CCSD(T)/def2-TZVPP.

• Causality: While DFT provides excellent geometries, it can still exhibit self-interaction errors affecting relative energies. DLPNO-CCSD(T) provides near-canonical coupled-cluster accuracy, ensuring the final Boltzmann ranking of conformers is chemically accurate (<1 kcal/mol)[4].

Workflow Visualization

Computational workflow for generating and refining conformers of halogenated cyclic ethers.

References

• A Sobering Assessment of Small-Molecule Force Field Methods for Low Energy Conformer Predictions. D-Scholarship@Pitt.
• Accurate Determination of the Structure of Cyclohexane by Femtosecond Rotational Coherence Spectroscopy and Ab Initio Calculations.
• Benchmark assessment of molecular geometries and energies
• Assessing Conformer Energies using Electronic Structure and Machine Learning Methods. Semantic Scholar.
• Conformational properties of six-membered heterocycles: accurate relative energy differences with DFT, the importance of dispersion interactions and silicon substitution effects. RSC Publishing.

Sources

• 1. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 2. researchgate.net [researchgate.net]
• 3. Conformational properties of six-membered heterocycles: accurate relative energy differences with DFT, the importance of dispersion interactions and silicon substitution effects - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Benchmark assessment of molecular geometries and energies from small molecule force fields - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane

Standard Operating Procedure & Safety Guide: Handling 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane

Executive Summary & Chemical Profile

3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane (CAS: 1600983-62-7) is a complex, bifunctional halogenated ether utilized as an intermediate in advanced organic synthesis. Handling this compound requires strict logistical and operational controls to mitigate two distinct, competing chemical liabilities: the severe explosion hazard of the peroxide-forming oxolane (tetrahydrofuran) ring, and the photolytic degradation and systemic toxicity of the alkyl iodide moiety. This guide provides a self-validating, step-by-step operational framework to ensure absolute laboratory safety and reagent integrity.

Mechanistic Hazard Assessment

As an application scientist, it is critical to understand why a chemical behaves dangerously, rather than simply memorizing safety rules. The hazards of this compound are rooted in its molecular structure:

• Auto-Oxidation & Peroxide Formation (Oxolane Moiety): The oxolane ring contains highly reactive alpha carbon-hydrogen (C-H) bonds. Upon exposure to atmospheric oxygen, these weak bonds auto-oxidize via a radical chain reaction to form hydroperoxides[1]. These peroxides are highly shock-sensitive and friction-sensitive. If the solvent is allowed to evaporate or is distilled to dryness, these peroxides concentrate and pose a severe, spontaneous detonation hazard[2].

• Photolytic Cleavage & Alkylating Toxicity (Alkyl Iodide Moiety): Secondary alkyl iodides possess a relatively weak carbon-iodine (C-I) bond. When exposed to UV or visible light, this bond undergoes homolytic cleavage, releasing highly reactive iodine radicals and elemental iodine ( I2​ ), which turns the liquid yellow or brown[3]. Furthermore, the iodocyclohexyl group acts as a potent electrophile. In biological systems, it can act as an alkylating agent, presenting severe systemic toxicity, respiratory irritation, and potential mutagenicity upon contact or inhalation[4].

Quantitative Safety & PPE Matrix

To safely handle this compound, engineering controls and Personal Protective Equipment (PPE) must meet specific quantitative thresholds.

PPE / Engineering Control	Specification / Quantitative Standard	Mechanistic Justification
Fume Hood Face Velocity	80 – 100 feet per minute (fpm)	Ensures absolute containment of volatile, toxic I2​ vapors and flammable ether fumes[1].
Peroxide Testing Limit	< 20 ppm	Distillation or reaction heating is strictly prohibited if peroxides exceed 20 ppm due to thermal detonation risk.
Storage Parameters	2 °C to 8 °C, Absolute Darkness	Kinetically suppresses both auto-oxidation (peroxide formation) and photolytic C-I bond homolysis.
Glove Material	Viton / Fluoroelastomer (>480 min)	Standard nitrile degrades rapidly upon contact with halogenated ethers; Viton provides robust chemical resistance.

Operational Workflow & Handling Protocol

This protocol is designed as a self-validating system : each step requires a specific safety threshold to be met before the operator is permitted to proceed to the next phase.

Phase 1: Pre-Operation Validation

• Visual Inspection: Before opening the container, visually inspect the liquid and the cap threads.

  • Causality: The presence of crystalline solids indicates precipitated, shock-sensitive peroxides[1]. A dark brown tint indicates extensive photolytic degradation and high free iodine ( I2​ ) content[3]. If crystals are present, DO NOT touch the bottle; evacuate the immediate area and contact EHS.

• Quantitative Peroxide Testing: If the liquid is clear, open the bottle inside the fume hood and immediately test the solvent using a quantitative peroxide test strip (e.g., Quantofix).

  • Causality: Peroxides can remain dissolved in the liquid phase invisibly. Confirming levels are <20 ppm validates that the solvent is safe for volumetric transfer or reaction heating.

Phase 2: Inert Dispensing & Reaction Setup 3. Inert Atmosphere Transfer: Insert a Schlenk line needle or use a glovebox to purge the container's headspace with Argon or Nitrogen before drawing the liquid into a gas-tight syringe.

• Causality: Displacing atmospheric oxygen starves the oxolane ring of the diatomic oxygen required to initiate and propagate the auto-oxidation radical chain reaction[5].

• Photoprotection: Wrap the receiving flask or reaction vessel entirely in aluminum foil, or utilize amber glassware.

  • Causality: Shielding the vessel prevents UV/visible light-induced homolytic cleavage of the C-I bond, suppressing the generation of reactive iodine radicals that degrade synthetic yields.

Phase 3: Post-Operation & Storage 5. Headspace Purging: Before sealing the stock bottle, gently blow a stream of Argon over the liquid surface for 30 to 60 seconds. 6. Sealing & Cold Storage: Seal the cap tightly, wrap the seal with Parafilm, and immediately return the bottle to a dark, explosion-proof refrigerator set between 2 °C and 8 °C.

• Causality: The combination of an oxygen-free headspace, absolute darkness, and low thermal energy creates a thermodynamic barrier against both peroxide accumulation and alkyl iodide degradation[2].

Workflow Logical Diagram

Figure 1: Safe handling and peroxide-testing workflow for 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane.

Disposal & Spill Response Plan

• Spill Response: In the event of a spill, immediately alert personnel and eliminate all ignition sources[6]. Crucial Step: Do not allow the spilled chemical or the clean-up materials to dry out. Evaporation concentrates residual peroxides, drastically increasing the risk of detonation[2]. Absorb the liquid with an inert, non-combustible material (e.g., vermiculite or sand), keep the absorbent wet with water, and place it into a compatible, tightly sealed secondary container[6].

• Waste Disposal: This compound must be collected as Halogenated Organic Waste . Because it is a peroxide-former, the waste disposal ticket must explicitly state the approximate age of the bottle and the most recent peroxide concentration test results. Never mix this waste stream with strong oxidizers, concentrated acids, or strong bases.

References

• Tetrahydrofuran - Environment, Health & Safety. University of Michigan.
• Tetrahydrofuran (THF) Storage and Handling. BASF / ymaws.com.
• Tetrahydrofuran (THF) - Laboratory Standard Operating Procedure. University of Michigan-Dearborn.
• Peroxide-Forming Chemicals (PFCs) - Health, Safety & Risk Management. University of Minnesota.
• Safe Handling of Peroxide-Formers (PFs) - Environment, Health & Safety. University of Wisconsin-Madison.
• Isopropyl iodide (Alkyl Iodide Properties). Wikipedia.
• Working with Hazardous Chemicals - Alkyl Iodides. Organic Syntheses.
• Iodocyclohexane. Grokipedia.

Sources

• 1. ehs.umich.edu [ehs.umich.edu]
• 2. ehs.wisc.edu [ehs.wisc.edu]
• 3. Isopropyl iodide - Wikipedia [en.wikipedia.org]
• 4. orgsyn.org [orgsyn.org]
• 5. cdn.ymaws.com [cdn.ymaws.com]
• 6. umdearborn.edu [umdearborn.edu]